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Compound of Interest

Compound Name: Tellurous acid

Cat. No.: B167909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tellurous acid (H₂TeO₃) is an inorganic compound and the oxoacid of tellurium(IV).[1] It is

recognized as a metastable compound and is not as well-characterized as its analogue,

selenous acid.[2] Tellurous acid is typically prepared as an aqueous solution where it behaves

as a weak acid.[2][3] Due to the limited specific safety and toxicity data available for tellurous
acid, these protocols are largely based on the known hazards of other tellurium compounds

and general principles for handling hazardous acids. Tellurium compounds, in general, are

noted for their toxicity.[1][4] A characteristic sign of exposure to tellurium compounds is a garlic-

like odor on the breath and in sweat, which results from the formation of dimethyl telluride, a

metabolite.[1][2]
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Property Value Reference

Chemical Formula H₂TeO₃ [3]

Molar Mass 177.616 g/mol [3]

Appearance Colorless crystals [3]

Density ~ 3 g/cm³ [3]

Solubility in Water Negligible [3]

Acidity (pKa) pKa₁ = 2.48, pKa₂ = 7.70 [3]

Exposure Limits for Tellurium Compounds
Organization Limit Reference

OSHA (PEL) 0.1 mg/m³ (as Te) [5]

ACGIH (TLV) 0.1 mg/m³ (as Te) [5]

NIOSH (REL) 0.1 mg/m³ (as Te) [5]

Toxicity Data
Specific LD50 data for tellurous acid is not readily available. However, tellurium compounds,

including the sodium salt of tellurous acid, are reported to have high acute toxicity.[6] The

LD50 for the sodium salt of tellurous acid in mice and rabbits has been reported in the range

of 12–56 mg/kg body weight.[6]

Experimental Protocols
Personal Protective Equipment (PPE)
A critical aspect of safely handling tellurous acid is the consistent and correct use of

appropriate personal protective equipment.

Protocol:

Eye Protection: Always wear chemical safety goggles that provide a complete seal around

the eyes. A face shield should be worn in addition to goggles when there is a risk of
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splashing.

Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Inspect

gloves for any signs of degradation or perforation before each use.

Body Protection: A lab coat is mandatory. For procedures with a higher risk of splashing, a

chemically resistant apron over the lab coat is recommended.

Respiratory Protection: All work with tellurous acid, especially in solid form or when

generating aerosols, must be conducted in a certified chemical fume hood.[7] If a fume hood

is not available, a NIOSH-approved respirator with a particulate filter appropriate for toxic

dusts should be used.

Safe Handling and Storage
Proper handling and storage procedures are essential to prevent exposure and maintain the

integrity of the compound.

Protocol:

Work Area: Designate a specific area within a chemical fume hood for handling tellurous
acid. Ensure the area is clean and free of incompatible materials.

Weighing: If working with solid tellurous acid, weigh it out within the fume hood to prevent

inhalation of dust particles.

Solution Preparation: When preparing aqueous solutions, slowly add the tellurous acid to

the water to avoid splashing. The compound is slightly soluble in water and soluble in dilute

acids or alkalies.[8]

Storage: Store tellurous acid in a cool, dry, well-ventilated area away from direct sunlight

and incompatible materials.[7] The container should be tightly sealed and clearly labeled.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and

reducing agents.[9][10]

Spill and Emergency Procedures
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Immediate and appropriate response to spills and emergencies is crucial to mitigate risks.

Protocol for Spills:

Evacuation: Immediately evacuate the area of the spill.

Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.

Containment: For small spills, carefully cover with an inert absorbent material like sand or

vermiculite. Do not use combustible materials like paper towels to absorb the spill directly.

Cleanup: Wearing appropriate PPE, carefully scoop the absorbed material into a labeled,

sealed container for hazardous waste disposal.

Decontamination: Clean the spill area with a suitable decontamination solution, followed by

soap and water.

Protocol for Exposures:

Inhalation: Move the affected person to fresh air immediately. Seek medical attention.[7]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with copious

amounts of water for at least 15 minutes. Seek medical attention.[5]

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[5]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[7]

Disposal Protocol
Tellurous acid and any materials contaminated with it must be disposed of as hazardous

waste.

Protocol:
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Waste Collection: Collect all tellurous acid waste, including contaminated PPE and spill

cleanup materials, in a designated, labeled, and sealed hazardous waste container.

Labeling: Clearly label the waste container as "Hazardous Waste: Tellurous Acid" and

include any other components of the waste.

Storage of Waste: Store the hazardous waste container in a designated, secure area away

from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office or a licensed hazardous waste disposal company.[7]

Do not dispose of tellurous acid down the drain.[5]
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Caption: Workflow for the safe handling and disposal of tellurous acid.
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Caption: Decision tree for the proper disposal of materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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